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Compound of Interest

Compound Name: Furfuryl acrylate

Cat. No.: B080507 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Furfuryl acrylate (C₈H₈O₃) is a versatile monomer characterized by the presence of a furan

ring and a reactive acrylate group. This unique chemical structure imparts a range of desirable

properties to its polymers, including notable thermal stability and chemical resistance. These

characteristics have led to its investigation and use in a variety of applications, from the

synthesis of novel polymers to advanced biomedical applications, including drug delivery

systems. This technical guide provides an in-depth overview of the chemical and physical

properties of furfuryl acrylate, detailed experimental protocols for its synthesis and analysis,

and a look into its applications relevant to drug development.

Core Chemical and Physical Properties
A summary of the key quantitative properties of furfuryl acrylate is presented in the table

below for easy reference and comparison.
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Property Value Reference(s)

Molecular Formula C₈H₈O₃ [1]

Molecular Weight 152.15 g/mol [1]

IUPAC Name furan-2-ylmethyl prop-2-enoate [1]

CAS Number 10525-17-4 [1]

Density 1.1125 - 1.113 g/cm³ [2][3]

Boiling Point
93 °C at 16 mmHg 197 °C at

760 mmHg
[2][3]

Flash Point 73 °C [3]

Vapor Pressure 0.387 mmHg at 25 °C [3]

Refractive Index nD at 20°C: 1.4800 [2]

Solubility
Insoluble in common organic

solvents (as a polymer)
[2]

LogP 1.50880 [3]

Experimental Protocols
Synthesis of Furfuryl Acrylate via Alcoholysis
A common method for the preparation of furfuryl acrylate is through the alcoholysis reaction

of methyl acrylate with furfuryl alcohol.[2]

Materials:

Furfuryl alcohol: 98 parts by weight

Methyl acrylate: 258 parts by weight

p-Phenylenediamine (polymerization inhibitor): 10 parts by weight

Powdered aluminum tertiary-butoxide (ester interchange catalyst): 5 parts by weight
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Procedure:

Combine furfuryl alcohol, methyl acrylate, p-phenylenediamine, and powdered aluminum

tertiary-butoxide in a suitable reaction vessel.

Heat the mixture on a water bath until a complete solution is formed.

Transfer the reaction vessel to an oil bath and heat to approximately 120°C. The vessel

should be fitted with a fractionating column and a condenser arranged for controlled reflux.

Collect the distillate at a rate that maintains the vapor temperature at the head of the column

at or near the boiling point of the methanol-methyl acrylate binary azeotrope (62°C).

Once the production of methanol has substantially ceased, distill off the excess methyl

acrylate.

The furfuryl acrylate is then recovered by fractional distillation under reduced pressure.[2]

The purified furfuryl acrylate is described as a mobile liquid.[2]

Analytical Method: High-Performance Liquid
Chromatography (HPLC)
Furfuryl acrylate can be analyzed using a reverse-phase HPLC method.[4]

Instrumentation:

High-Performance Liquid Chromatography (HPLC) system

Newcrom R1 HPLC column or equivalent reverse-phase column

Mobile Phase:

A mixture of acetonitrile (MeCN), water, and phosphoric acid.

For Mass Spectrometry (MS) compatible applications, phosphoric acid should be replaced

with formic acid.[4]
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Procedure:

Prepare the mobile phase and equilibrate the HPLC system and column.

Dissolve the furfuryl acrylate sample in a suitable solvent.

Inject the sample into the HPLC system.

Elute the sample through the column using the prepared mobile phase.

Detect the analyte using a suitable detector (e.g., UV-Vis).

This method is scalable and can be adapted for the isolation of impurities in preparative

separation and is also suitable for pharmacokinetic studies.[4]

Reactivity and Polymerization
Furfuryl acrylate is a valuable polymerizable compound.[2] It can be polymerized using heat,

light, and/or catalysts such as peroxides, ozonides, oxygen, or ozone.[2] The polymerization

can be carried out in the presence or absence of a solvent or diluent, or the monomer can be

emulsified and then polymerized.[2] Polymerization is preferably conducted at moderate

temperatures, around 50°C.[2]

The presence of multiple polymerizable double bonds in the furfuryl acrylate molecule allows

for the formation of cross-linked polymers.[2] Copolymers of furfuryl acrylate with other

monomers, such as methyl acrylate, can result in polymers with altered properties, including

increased hardness, toughness, and reduced solubility in common organic solvents.[2]

Applications in Drug Development
The unique properties of polymers derived from furan-containing monomers like furfuryl
acrylate make them promising candidates for biomedical applications, particularly in drug

delivery. The furan moiety can participate in Diels-Alder "click" reactions, allowing for the

creation of cross-linked micelles that can encapsulate hydrophobic drugs. These nanocarriers

can be designed to be redox-responsive, enabling the controlled release of the therapeutic

payload in the target environment.[5]
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Below is a diagram illustrating the conceptual workflow of a poly(furfuryl acrylate)-based drug

delivery system.
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Caption: Conceptual workflow of a poly(furfuryl acrylate)-based drug delivery system.

Safety and Handling
Furfuryl acrylate is classified as a hazardous substance. It is known to cause skin irritation,

serious eye irritation, and may cause respiratory irritation.[1] Therefore, appropriate personal

protective equipment, including gloves, safety glasses, and respiratory protection, should be

used when handling this chemical. Work should be conducted in a well-ventilated area.

Conclusion
Furfuryl acrylate is a monomer with significant potential, particularly in the field of polymer

science and its applications in advanced materials and drug delivery. Its unique chemical

structure allows for the synthesis of polymers with tunable properties. For researchers and

professionals in drug development, the ability to create functional polymers for targeted and

controlled release systems makes furfuryl acrylate a compound of considerable interest for
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further investigation. Proper handling and safety precautions are essential when working with

this reactive chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b080507?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

